Cas no 2227669-76-1 (rac-(1R,3R)-3-(2-hydroxy-3-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2-hydroxy-3-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227669-76-1
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6079378
• PubChem ID: 165650818
• Update Time: 2025-06-26

rac-(1R,3R)-3-(2-hydroxy-3-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-hydroxy-3-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227669-76-1
• EN300-1999092

• Inchi： 1S/C13H16O4/c1-13(2)9(10(13)12(15)16)7-5-4-6-8(17-3)11(7)14/h4-6,9-10,14H,1-3H3,(H,15,16)/t9-,10+/m1/s1
• InChI Key： FJSMGBVNXLNFBK-ZJUUUORDSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC=C(C=2O)OC)C1(C)C)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,3R)-3-(2-hydroxy-3-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

rac-(1R,3R)-3-(2-hydroxy-3-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound rac-(1R,3R)-3-(2-hydroxy-3-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2227669-76-1, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest for researchers exploring its synthesis, properties, and applications.

The cyclopropane ring in the molecule serves as a key structural feature, contributing to its stability and reactivity. The carboxylic acid group attached to the cyclopropane ring further enhances its chemical versatility. The presence of hydroxy and methoxy substituents on the aromatic ring introduces additional complexity, influencing the molecule's electronic properties and bioavailability. These features collectively make this compound a promising candidate for drug development and material science applications.

Recent studies have focused on the synthesis of rac-(1R,3R)-3-(2-hydroxy-3-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid using advanced methodologies. Researchers have employed enantioselective catalysis to achieve high stereoselectivity in the formation of the cyclopropane ring. This approach not only improves the yield but also ensures the production of enantiopure compounds, which are crucial for pharmacological studies.

In terms of pharmacological applications, this compound has shown potential as a lead molecule in drug discovery programs targeting various diseases. Its ability to interact with specific biological targets has been explored through in vitro assays and computational modeling. Recent findings suggest that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, making it a valuable tool for further investigation.

The methoxy group in the molecule plays a significant role in modulating its pharmacokinetic properties. Studies have demonstrated that this substituent enhances the compound's solubility and bioavailability, which are critical factors for its effectiveness as a therapeutic agent. Additionally, the hydroxy group contributes to hydrogen bonding capabilities, further influencing its interaction with biological systems.

From a materials science perspective, rac-(1R,3R)-3-(2-hydroxy-3-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been investigated for its potential as a building block in polymer synthesis. Its rigid structure and functional groups make it suitable for creating materials with tailored mechanical and electronic properties. Researchers have explored its use in forming copolymers with improved thermal stability and mechanical strength.

Recent advancements in analytical techniques have enabled a deeper understanding of this compound's structural properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and stereochemistry. These studies have provided valuable insights into the spatial arrangement of atoms within the molecule, which is essential for predicting its reactivity and behavior in different environments.

In conclusion, rac-(1R,3R)-3-(2-hydroxy-3-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2227669-76-1) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for research aimed at developing novel therapeutic agents and advanced materials. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in future scientific advancements.